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Compound of Interest

Compound Name: Regaloside C

. Get Quote

Cat. No.: B047254

Audience: Researchers, scientists, and drug development professionals.

Abstract: Regaloside C is a glycerol glucoside with demonstrated anti-inflammatory and
cardiomyocyte-protective properties.[1][2][3][4] Accurate and consistent preparation of stock
solutions is critical for obtaining reproducible results in preclinical research and drug
development. This document provides a detailed protocol for the preparation, storage, and
handling of Regaloside C stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical Properties of Regaloside C

A summary of the key properties of Regaloside C is presented below. This data is essential for
accurate calculations and proper handling of the compound.

Property Value Reference(s)
Molecular Formula C1sH24011 [2][3]
Molecular Weight 416.38 g/mol [31[5]

CAS Number 117591-85-2 [2][5]
Appearance Powder [2]

Solubility in DMSO

100 mg/mL (240.17 mM)

[1](3]

Purity

298%

[2]
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Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a high-concentration stock solution of Regaloside
C in DMSO.

2.1 Materials and Equipment

Regaloside C powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or sterile vials (glass or polypropylene)[6][7]

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (water sonicator)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2.2 Safety Precautions

» Always handle Regaloside C powder and DMSO in a well-ventilated area or a chemical
fume hood.

o Wear appropriate PPE to avoid skin and eye contact.
e Consult the Safety Data Sheet (SDS) for Regaloside C and DMSO before handling.
2.3 Step-by-Step Procedure

» Equilibration: Before opening, allow the vial of Regaloside C powder to equilibrate to room
temperature for at least one hour. This prevents condensation of moisture onto the
hygroscopic powder.
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» Weighing: Tare a sterile microcentrifuge tube or vial on an analytical balance. Carefully weigh
the desired amount of Regaloside C powder. For example, to prepare 1 mL of a 100 mM
stock solution, weigh 41.64 mg of Regaloside C.

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing
the Regaloside C powder. Note: The use of hygroscopic (moisture-absorbing) DMSO can
significantly reduce the solubility of the product.[1][8]

 Dissolution:
o Cap the vial securely and vortex thoroughly for 1-2 minutes.

o If the compound does not fully dissolve, use an ultrasonic bath to aid dissolution.[1][3]
Sonicate for 10-15 minute intervals until the solution is clear.

o Gentle warming to 37°C can also be applied to increase solubility if necessary.[3]

» Aliquoting: Once a clear, homogenous solution is achieved, dispense the stock solution into
smaller, single-use aliquots in sterile microcentrifuge tubes. This practice is crucial to avoid
degradation from repeated freeze-thaw cycles.[3]

» Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and solvent. Store the aliquots as recommended in the storage section
below.

2.4 Stock Solution Calculation Table

The following table provides the required mass of Regaloside C to prepare stock solutions of
various concentrations in a final volume of 1 mL of DMSO.
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Desired Concentration

Molecular Weight ( g/mol )

Mass of Regaloside C for 1

(mM) mL Stock (mg)
1 416.38 0.42

5 416.38 2.08

10 416.38 4.16

50 416.38 20.82

100 416.38 41.64

Storage and Stability

Proper storage is essential to maintain the integrity and activity of Regaloside C.

Storage .
Form Duration Notes Reference(s)
Temperature
Store desiccated
Powder -20°C 3 years and protected [1]
from light.
4°C 2 years [1]
Recommended
for long-term
Stock Solution in )
-80°C 6 months storage. Avoid [1][3]
DMSO
freeze-thaw
cycles.
Suitable for
-20°C 1 month short-term [1][3]
storage.

Visualized Workflows and Pathways

4.1 Experimental Workflow
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The following diagram illustrates the general workflow from preparing the Regaloside C stock

solution to its application in a typical cell-based assay.

Stock Solution Preparation
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Caption: Workflow for Regaloside C stock solution preparation and use.

4.2 Putative Anti-Inflammatory Signaling Pathway

Regaloside C exhibits anti-inflammatory activity. While its precise mechanism is under
investigation, related compounds are known to inhibit the NF-kB pathway.[9] This diagram
illustrates a potential mechanism of action.

Caption: Putative inhibition of the NF-kB signaling pathway by Regaloside C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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